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Compound of Interest

Compound Name: Potassium dithioformate

Cat. No.: B15184701

In-Depth Technical Guide: Potassium
Dithioformate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of potassium dithioformate, a
sulfur-containing organic compound. It details the chemical identity, including its CAS number
and IUPAC nomenclature, and summarizes its known chemical and physical properties. This
document also explores the general synthesis, reactivity, and biological significance of the
broader class of dithiocarbamates, to which potassium dithioformate belongs, with a focus on
their mechanisms of action and interactions with biological signaling pathways. Due to the
limited availability of data for potassium dithioformate specifically, this guide draws upon
information from closely related compounds and the dithiocarbamate class as a whole to
provide a thorough understanding for research and development applications.

Chemical Identification and Properties

Potassium dithioformate, also known by its systematic IUPAC name potassium
methanedithioate, is the potassium salt of dithioformic acid.

Table 1. Chemical and Physical Data for Potassium Dithioformate
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Property Value Citation
CAS Number 30962-16-4

IUPAC Name Potassium methanedithioate

Molecular Formula CHKS:2

Molecular Weight 116.25 g/mol

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data Data not available

Note: Specific experimental data for the physical and spectroscopic properties of potassium
dithioformate are not readily available in published literature. The data presented for related
compounds or the general class should be used as an estimation.

Synthesis and Reactivity
General Synthesis of Dithiocarbamates

The synthesis of dithiocarbamates, including potassium dithioformate, generally involves the
reaction of carbon disulfide with a primary or secondary amine in the presence of a base. For
the synthesis of potassium dithioformate, the reaction would theoretically involve the reaction
of a source of formate or a related precursor with a sulfurating agent in the presence of a
potassium base.

Experimental Protocol: General Synthesis of Potassium Dithiocarbamates
A common method for the synthesis of dithiocarbamates involves the following general steps:
» Dissolution of an appropriate amine in a suitable solvent (e.g., ethanol, isopropanol).

o Addition of a stoichiometric amount of potassium hydroxide to the solution.
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» Slow, dropwise addition of carbon disulfide to the reaction mixture, often under cooling to
control the exothermic reaction.

« Stirring of the reaction mixture for a specified period to ensure complete reaction.

» Precipitation of the potassium dithiocarbamate salt, which can then be isolated by filtration,
washed with a non-polar solvent (e.g., ether), and dried under vacuum.

Reactivity of Dithiocarbamates

Dithiocarbamates are versatile reagents in organic synthesis. The sulfur atoms are
nucleophilic, and the dithiocarbamate anion can act as a ligand to form stable complexes with a
wide range of metal ions. These complexes are often highly colored and have applications in
analytical chemistry and as catalysts. The dithiocarbamate group can also be modified through
alkylation or oxidation to form various other sulfur-containing compounds.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of potassium dithioformate are limited, the
broader class of dithiocarbamates has been extensively studied and exhibits a wide range of
biological effects.

Mechanism of Action

The biological activity of dithiocarbamates is often attributed to their ability to chelate metal
ions, particularly transition metals that are essential for the function of various enzymes. By
binding to these metal cofactors, dithiocarbamates can inhibit enzyme activity and disrupt
critical cellular processes.

Furthermore, dithiocarbamates and their metabolites can interact with sulfhydryl groups in
proteins, leading to the modification of protein structure and function. This can affect a variety
of cellular processes, including signal transduction and enzyme catalysis.

Signaling Pathway Interactions

Dithiocarbamates have been shown to modulate several key signaling pathways, which is of
significant interest in drug development.
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» NF-kB Signaling Pathway: One of the most well-documented effects of dithiocarbamates is
the inhibition of the nuclear factor-kappa B (NF-kB) signaling pathway. NF-kB is a crucial
transcription factor involved in inflammatory responses, immune regulation, and cell survival.
By inhibiting NF-kB activation, dithiocarbamates can exert anti-inflammatory and potentially
anti-cancer effects. The proposed mechanism involves the inhibition of the proteasome,
which is responsible for the degradation of the inhibitory IKB proteins that hold NF-kB in an
inactive state in the cytoplasm.
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 To cite this document: BenchChem. [Potassium dithioformate CAS number and IUPAC
nomenclature.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15184701#potassium-dithioformate-cas-number-and-
iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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